Cas no 2229530-10-1 (1-(3-bromo-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(3-bromo-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2229530-10-1
• MF: C₁₀H₁₀BrF₂NO
• MW: 278.093308925629
• CID: 5801796
• PubChem ID: 165662580
• Update Time: 2025-06-08

1-(3-bromo-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine
• EN300-1949153
• 2229530-10-1

• Inchi： 1S/C10H10BrF2NO/c1-15-8-3-2-6(4-7(8)11)9(14)5-10(9,12)13/h2-4H,5,14H2,1H3
• InChI Key： SVZJQWJJHUWFRW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(CC1(F)F)N)OC

Computed Properties

• Exact Mass: 276.99138g/mol
• Monoisotopic Mass: 276.99138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3-bromo-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine

Introduction to 1-(3-bromo-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229530-10-1)

1-(3-bromo-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2229530-10-1, belongs to a class of molecules that exhibit promising potential in the development of novel therapeutic agents. The presence of both bromo and methoxy substituents on the aromatic ring, combined with the distinctive cyclopropane moiety, makes this molecule a subject of intense interest for medicinal chemists and biologists.

The structure of 1-(3-bromo-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine features a benzene ring substituted at the 3-position with a bromine atom and at the 4-position with a methoxy group. The cyclopropane ring introduces additional rigidity to the molecule, which can be crucial for binding interactions with biological targets. The dual fluorine substitution on the cyclopropane ring enhances lipophilicity and metabolic stability, making it an attractive scaffold for drug design.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of such structural features in drug discovery. The bromo and methoxy groups in this compound not only contribute to its electronic properties but also serve as handles for further chemical modifications. This versatility allows researchers to explore diverse pharmacophores by incorporating different functional groups or linking this core structure to other bioactive molecules.

In the context of pharmaceutical research, compounds like 1-(3-bromo-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine are often investigated for their potential as intermediates in the synthesis of more complex drug candidates. The cyclopropane ring is particularly noteworthy because it can mimic strained conformations found in biologically active natural products, thereby facilitating tight binding to protein targets. Additionally, the presence of fluorine atoms is well-documented to improve pharmacokinetic profiles, including bioavailability and resistance to metabolic degradation.

Current studies in medicinal chemistry emphasize the role of fluorinated heterocycles in developing next-generation therapeutics. The incorporation of fluorine into small molecules has been shown to modulate both potency and selectivity. For instance, fluorine atoms can enhance binding affinity by participating in halogen bonding interactions or by influencing electronic distributions across the molecule. The bromo-methoxy-cyclopropane scaffold presented by 1-(3-bromo-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine aligns well with these trends, offering a promising platform for further optimization.

The synthesis of this compound involves multi-step organic transformations that require careful control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and regioselective functionalization strategies, are often employed to construct the desired framework efficiently. The regioselectivity inherent in bromo-substituted aromatic compounds allows for predictable modifications at specific positions, which is critical for generating analogs with tailored biological activities.

From a biological perspective, 1-(3-bromo-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine has been explored as a precursor for molecules targeting various disease pathways. For example, its structural motif resembles key pharmacophores found in kinase inhibitors and antiviral agents. Preliminary computational studies suggest that this compound may interact with specific amino acid residues in protein binding pockets, potentially leading to inhibitory effects on relevant enzymes or receptors.

The fluorinated cyclopropane core is particularly interesting because it can be engineered to exhibit favorable physicochemical properties such as solubility and cell membrane permeability. These characteristics are essential for ensuring effective delivery and absorption of therapeutic agents. Moreover, the presence of both bromo and methoxy groups provides multiple sites for derivatization, enabling chemists to fine-tune interactions with biological targets through structure-based drug design approaches.

In recent years, there has been growing interest in bioisosteric replacements within drug molecules to improve their overall pharmacological profile. For instance, replacing hydrogen atoms with halogens like fluorine or chlorine can significantly alter metabolic stability without drastically changing other key properties. The bromo-substituted aromatic ring in 1-(3-bromo-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine serves as an excellent example of such an isosteric approach.

The potential applications of this compound extend beyond traditional small-molecule drug development. Researchers are also exploring its utility in materials science and agrochemicals due to its unique structural features. For example, derivatives of this scaffold may exhibit interesting electronic properties when incorporated into organic semiconductors or display enhanced pesticidal activity when modified appropriately.

As computational methods continue to evolve, virtual screening techniques are being increasingly employed to identify promising candidates like 1-(3-bromo-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine for further experimental validation. High-throughput docking simulations allow researchers to predict binding affinities across large libraries of compounds rapidly. This approach has accelerated the discovery pipeline significantly over recent decades.

The future directions for research on this compound include expanding synthetic routes toward scalable production methods while exploring novel derivatives through combinatorial chemistry approaches. By leveraging modern synthetic techniques alongside advanced analytical tools such as NMR spectroscopy and mass spectrometry (MS), scientists aim not only but also elucidate structural details critical for optimizing biological activity.